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Compound of Interest
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Cat. No.: B15556988 Get Quote

Essential Safety and Handling of ATTO 465
Maleimide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of ATTO 465 maleimide in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and effective use

of this fluorescent probe.

I. Safety and Hazard Information
ATTO 465 maleimide is a thiol-reactive fluorescent dye. The maleimide group is a potent

reactive agent, and the compound should be handled with care. While a specific

comprehensive safety data sheet (SDS) is not publicly available, the known reactivity of

maleimides necessitates stringent safety precautions.[1] The primary hazards are associated

with the maleimide moiety, which can irritate the skin and eyes and may cause allergic skin

reactions.[2][3]

Key Safety Precautions:

Avoid all personal contact, including inhalation of dust.[2]

Handle in a well-ventilated area, preferably within a chemical fume hood.[1]

Wear appropriate Personal Protective Equipment (PPE) at all times.[1][4][5][6][7]
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Prevent contact with skin and eyes.[1][2]

Do not eat, drink, or smoke in the laboratory.[3][8]

II. Personal Protective Equipment (PPE)
A comprehensive assessment of the hazards should be conducted for the specific laboratory

and procedures being performed.[6] The following table summarizes the recommended PPE

for handling ATTO 465 maleimide.

PPE Category Item Specification

Eye and Face Safety Glasses/Goggles

Chemical splash goggles are

recommended to protect from

splashes.[5][7] A face shield

may be necessary for tasks

with a high risk of splashing.[5]

[7][9]

Hand Gloves

Chemical-resistant gloves

(e.g., nitrile) are essential.[1][4]

[5][6] Inspect gloves before

use and change them

immediately if contaminated.[6]

[8]

Body Lab Coat

A standard lab coat should be

worn to protect skin and

clothing.[1][5][6][7]

Respiratory Respirator

A particulate dust filter (e.g.,

N95) is recommended when

handling the solid compound

to avoid inhalation of dust.[2]

[4]

III. Operational Plan: Step-by-Step Handling
1. Receiving and Storage:
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Upon receipt, the product is shipped solvent-free at ambient temperature.[10][11]

Immediately store the vial at -20°C in a tightly sealed container, protected from light and

moisture.[1][4][10][11][12]

Before opening, the vial must be equilibrated to room temperature to avoid moisture

condensation.[10][11]

When stored properly, the product is stable for at least three years.[10][11]

2. Preparation of Stock Solutions:

Prepare labeling solutions immediately before use.[10][11]

Dissolve ATTO 465 maleimide in an anhydrous and amine-free polar solvent such as

dimethylformamide (DMF) or dimethylsulfoxide (DMSO).[10][11][13]

Stock solutions in anhydrous DMSO or DMF can be stored at -20°C for up to a month,

protected from light.[1]

3. Labeling Reaction (General Protocol for Protein Labeling):

This procedure is a general guideline. Specific protocols may need to be optimized for

individual proteins.

Step 1: Protein Preparation: Dissolve the protein in a suitable buffer at a pH of 7.0-7.5 (e.g.,

PBS).[12][13][14]

Step 2: Reduction of Disulfides (if necessary): If the protein contains disulfide bonds that

need to be labeled, they must first be reduced to free thiols. This can be achieved by using a

reducing agent like DTT or TCEP. If DTT is used, it must be removed before adding the

maleimide dye.[12]

Step 3: Reaction: Add the ATTO 465 maleimide stock solution to the protein solution. The

reaction should be carried out in the dark for 2 hours at room temperature or overnight at

4°C.[12]
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Step 4: Quenching the Reaction: After the reaction is complete, any excess maleimide can

be quenched by adding a low molecular weight thiol like glutathione or mercaptoethanol.[12]

Step 5: Purification: Separate the labeled protein from the unreacted dye and other

byproducts using a gel filtration column (e.g., Sephadex G-25) or by dialysis.[12][13][14]

IV. Disposal Plan
All waste containing ATTO 465 maleimide, including empty containers, contaminated PPE,

and solutions, should be treated as chemical waste.

Dispose of all waste in accordance with local, state, and federal regulations.[1]

Do not dispose of down the drain.[3]

V. Spill Management
In case of a spill, evacuate the area if necessary.

Wear appropriate PPE, including a respirator, before cleaning up the spill.

Absorb the spill with an inert material (e.g., vermiculite, sand).[1]

Collect the absorbed material into a suitable, labeled container for chemical waste disposal.

[2]

Clean the spill area with an appropriate solvent.

VI. Quantitative Data Summary
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Property Value

Molecular Weight 518 g/mol

Excitation Maximum (λex) 453 nm

Emission Maximum (λem) 506 nm

Molar Extinction Coefficient 7.5 x 10⁴ M⁻¹ cm⁻¹

Fluorescence Quantum Yield 75%

Fluorescence Lifetime 5.0 ns

Storage Temperature -20°C

Optical data is for the carboxy derivative in aqueous solution.[12]

VII. Experimental Workflow Diagram
The following diagram illustrates a typical workflow for labeling a protein with ATTO 465
maleimide.
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Caption: Workflow for protein conjugation with ATTO 465 maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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